N-[(3-chlorophenyl)(cyano)methyl]-2-[(2-methylfuran-3-yl)formamido]acetamide

• IUPAC Name: N-[2-[[(3-chlorophenyl)-cyanomethyl]amino]-2-oxoethyl]-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C16H14ClN3O3/c1-10-13(5-6-23-10)16(22)19-9-15(21)20-14(8-18)11-3-2-4-12(17)7-11/h2-7,14H,9H2,1H3,(H,19,22)(H,20,21)
• InChI Key: CETRIJGAJFRLTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NCC(=O)NC(C#N)C2=CC(=CC=C2)Cl
• Molecular Formula: C16H14ClN3O3
• Molecular Weight: 331.75 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic rings (phenyl and furan) would contribute to the compound’s stability, and the polar functional groups (cyano and amide) would likely influence its reactivity and interactions with other molecules.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the cyano group is susceptible to hydrolysis, reduction, and addition reactions, while the amide group can participate in condensation and hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would be influenced by its polar functional groups, and its melting and boiling points would be determined by the strength of the intermolecular forces present.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the synthesis of other complex molecules, or it could have applications in fields like medicinal chemistry if it exhibits biological activity.